Cas no 442152-09-2 (N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide)

• Product Name: N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide
• CAS No: 442152-09-2
• MF: C₂₅H₃₀N₄O₈S
• MW: 546.592705249786
• CID: 6061550
• PubChem ID: 5165947
• Update Time: 2025-07-23

N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide
• SR-01000488632-1
• CHEMBL1610546
• SR-01000488632
• N-{4-[(2,6-DIMETHOXYPYRIMIDIN-4-YL)SULFAMOYL]PHENYL}-3,4,5-TRIETHOXYBENZAMIDE
• NCGC00099253-01
• AKOS001659154
• N-(4-(N-(2,6-dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)-3,4,5-triethoxybenzamide
• F1750-0150
• 442152-09-2
• HMS1798N08
• N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-3,4,5-triethoxybenzamide

• Inchi： 1S/C25H30N4O8S/c1-6-35-19-13-16(14-20(36-7-2)23(19)37-8-3)24(30)26-17-9-11-18(12-10-17)38(31,32)29-21-15-22(33-4)28-25(27-21)34-5/h9-15H,6-8H2,1-5H3,(H,26,30)(H,27,28,29)
• InChI Key： FPKXMMJEUGLKLR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O)(NC1C=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 546.17843510g/mol
• Monoisotopic Mass: 546.17843510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide

Professional Introduction to N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide (CAS No. 442152-09-2)

N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 442152-09-2, represents a novel molecular entity with a unique structural framework that has been designed to interact with biological targets in a highly specific manner. The structural composition of this molecule includes several key functional groups, such as the sulfamoyl and triethoxybenzamide moieties, which are known for their ability to modulate biological pathways and enhance pharmacological activity.

The development of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide is rooted in the growing body of research that highlights the importance of rational drug design. The compound's structure was meticulously crafted to exploit known interactions with biological receptors and enzymes, thereby maximizing its therapeutic potential while minimizing off-target effects. This approach aligns with the broader trend in pharmaceutical innovation, where the integration of computational chemistry and high-throughput screening has enabled the discovery of highly potent and selective drug candidates.

One of the most compelling aspects of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide is its potential application in the treatment of various diseases. Recent studies have demonstrated that compounds with similar structural motifs can exhibit significant anti-inflammatory and anticancer properties. The presence of the dimethoxypyrimidin-4-yl group in the molecule suggests that it may interfere with key signaling pathways involved in disease progression. For instance, research has shown that pyrimidine derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer cells.

In addition to its potential therapeutic applications, N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide has been studied for its ability to enhance drug delivery systems. The compound's lipophilic nature allows it to be incorporated into various formulations designed for targeted drug delivery. This property is particularly relevant in the context of nanomedicine, where nanoparticles are being developed to deliver therapeutic agents directly to diseased tissues. The sulfamoyl group also contributes to the compound's solubility profile, making it more amenable to formulation into injectable solutions and other pharmaceutical forms.

The synthesis of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide presents several challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Key steps in its synthesis include the formation of the sulfamoyl linkage and the introduction of the triethoxybenzamide moiety. These steps require precise control over reaction conditions to ensure optimal yields and minimize byproduct formation.

Evaluation of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide in preclinical studies has revealed promising results regarding its pharmacokinetic properties. The compound exhibits good oral bioavailability and a favorable half-life distribution when administered via various routes. These characteristics are crucial for ensuring that the drug reaches its target site at effective concentrations while maintaining stability over time.

The safety profile of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide has also been thoroughly investigated through toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety implications and potential interactions with other drugs.

The impact of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3,4,5-triethoxybenzamide on future drug development is significant. Its unique structure and promising pharmacological properties make it a valuable candidate for further exploration in both academic and industrial settings. As research continues to uncover new applications for this compound and similar molecular entities derived from rational drug design principles like this one; we can expect to see innovative therapies emerge that address unmet medical needs across a wide range of diseases.